Cas no 1832665-04-9 (Phosphinic acid, P-(3-hydroxypropyl)-P-methyl-, ethyl ester)

• Product Name: Phosphinic acid, P-(3-hydroxypropyl)-P-methyl-, ethyl ester
• CAS No: 1832665-04-9
• MF: C₆H₁₅O₃P
• MW: 166.155263185501
• CID: 5172358
• Update Time: 2025-07-23

Phosphinic acid, P-(3-hydroxypropyl)-P-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid, P-(3-hydroxypropyl)-P-methyl-, ethyl ester

• Inchi： 1S/C6H15O3P/c1-3-9-10(2,8)6-4-5-7/h7H,3-6H2,1-2H3
• InChI Key： KAVNDGGGOZDKMI-UHFFFAOYSA-N
• SMILES： P(CCCO)(C)(OCC)=O

Additional information on Phosphinic acid, P-(3-hydroxypropyl)-P-methyl-, ethyl ester

Comprehensive Overview of Phosphinic acid, P-(3-hydroxypropyl)-P-methyl-, ethyl ester (CAS No. 1832665-04-9)

Phosphinic acid, P-(3-hydroxypropyl)-P-methyl-, ethyl ester (CAS No. 1832665-04-9) is an organophosphorus compound gaining attention in modern chemical research due to its unique structural properties and potential applications. This ester derivative of phosphinic acid features a 3-hydroxypropyl group and a methyl substituent, making it a versatile intermediate in synthetic chemistry. Its molecular formula and precise structure have been characterized through advanced analytical techniques, including NMR and mass spectrometry, ensuring high purity for specialized applications.

In recent years, the demand for phosphorus-based compounds like Phosphinic acid, P-(3-hydroxypropyl)-P-methyl-, ethyl ester has surged, driven by their role in flame retardants, pharmaceutical intermediates, and agrochemical formulations. Researchers are particularly interested in its hydroxypropyl moiety, which enhances solubility and reactivity in aqueous systems. This aligns with the growing focus on green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional reagents.

The compound’s ethyl ester group further broadens its utility, enabling facile derivatization for custom applications. For instance, it serves as a key building block in the development of biodegradable polymers and specialty coatings, addressing the global push for environmentally friendly materials. Its stability under mild conditions also makes it suitable for catalysis and ligand design, topics frequently searched in academic and industrial forums.

From a technical standpoint, CAS No. 1832665-04-9 exhibits low toxicity profiles in preliminary studies, a critical factor for industrial adoption. This contrasts with older-generation phosphorus compounds, which often faced regulatory scrutiny. As such, it is increasingly referenced in patents related to high-performance materials and life sciences, reflecting its cross-disciplinary relevance.

Current market trends highlight its potential in electronic materials, where phosphorus additives improve thermal stability in semiconductor encapsulants. Additionally, its hydrophilic-lipophilic balance (HLB) makes it a candidate for surfactant formulations, another hot topic in material science discussions. These applications resonate with frequent search queries like “phosphorus esters in electronics” or “advanced chemical intermediates,” underscoring its commercial and scientific value.

In summary, Phosphinic acid, P-(3-hydroxypropyl)-P-methyl-, ethyl ester represents a cutting-edge solution for modern chemical challenges. Its multifunctional design, combined with stringent quality standards, positions it as a pivotal component in next-generation innovations across pharmaceuticals, materials engineering, and sustainable technologies. Ongoing research continues to uncover new possibilities, solidifying its status as a compound of significant interest.